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Compound of Interest

Compound Name: C.l. Mordant Orange 29

Cat. No.: B15555831

Introduction

C.l. Mordant Orange 29 is a synthetic azo dye that belongs to the mordant class of dyes. As a
multifunctional coloring agent, it has applications in various industrial processes and serves as
a tool in biological research. This technical guide provides a comprehensive overview of its
chemical properties, synthesis, and general applications, with a focus on its relevance to
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

C.l. Mordant Orange 29 is identified by two primary CAS numbers, which appear to
correspond to the sodium salt and the free acid form of the molecule. The fundamental
properties are summarized below for clarity and comparison.
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Property Value (Sodium Salt) Value (Free Acid) Reference
CAS Number 6054-86-0 20352-64-1 [1][2]
Molecular Formula CieH12NsNaO7S Ci16H13NsO7S [11[2]
Molecular Weight 441.35 g/mol 419.4 g/mol [1112]
C.I. Name Mordant Orange 29 Mordant Orange 29 [1]
C.I. Number 18744 18744 [1]
2-hydroxy-3-[(3-
methyl-5-oxo-1-
phenyl-4H-pyrazol-4-
Synonyms Chrome Orange FL [1][2]

yl)diazenyl]-5-

nitrobenzenesulfonic

acid

Molecular Structure

Single azo class

Single azo class

[1]

Synthesis of C.l. Mordant Orange 29

The manufacturing process for C.l. Mordant Orange 29 involves a diazotization reaction

followed by a coupling reaction. The key steps in this synthesis are outlined below.

Experimental Protocol: Synthesis

Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is diazotized. This process

typically involves treating the primary aromatic amine with nitrous acid (usually generated in

situ from sodium nitrite and a strong acid) to form a diazonium salt.

Coupling: The resulting diazonium salt is then coupled with 3-Methyl-1-phenyl-1H-pyrazol-
5(4H)-one to form the final C.l. Mordant Orange 29 dye.[1]
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Synthesis of C.I. Mordant Orange 29

3-Methyl-1-phenyl-1H-
pyrazol-5(4H)-one

Coupling Reaction C.l. Mordant Orange 29

3-Amino-2-hydroxy-5- Diazotization Diazonium Salt
nitrobenzenesulfonic acid (NaNO2, H+)

Click to download full resolution via product page

Caption: Synthesis workflow for C.l. Mordant Orange 29.

Applications in Research

C.l. Mordant Orange 29 is described as a multifunctional dye for biological experiments.[3] Its
utility in a research setting is broad, encompassing various techniques where cellular
components are visualized and analyzed.

General Uses:

o Observation of Cell Structures: As a stain, it can be used to impart color to otherwise
transparent cellular components, allowing for their visualization under a microscope.

o Tracking of Biomolecules: In certain applications, dyes can be conjugated to specific
biomolecules, enabling researchers to track their location and movement within a cell or
tissue.

» Evaluation of Cell Functions: Stains are often used in assays to assess cell viability,
proliferation, or other functional parameters.
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» Histology and Pathology: In histology, mordant dyes are used to stain tissues for microscopic
examination, aiding in the diagnosis of diseases.

Despite its classification as a tool for biological research, specific, detailed experimental
protocols or its involvement in defined signaling pathways are not readily available in the public

scientific literature.

General Experimental Workflow for Mordant Dyes in
Histology

Mordant dyes, by definition, require a mordant—typically a metal salt—to form a coordination
complex with the tissue, which then binds the dye. This "lake" (dye-mordant-tissue complex) is
often more stable and provides stronger staining than the dye alone. A generalized workflow for
the application of a mordant dye in a histological setting is presented below.
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General Histological Staining Workflow with a Mordant Dye
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Caption: Generalized experimental workflow for using a mordant dye in histology.

Safety and Handling

Specific toxicological data for C.I. Mordant Orange 29 is not widely available. As with all
laboratory chemicals, it should be handled with appropriate care, using personal protective
equipment (PPE) such as gloves, safety glasses, and a lab coat. Azo dyes, as a class, are
known to be potential respiratory and skin sensitizers, and some can be metabolized to
aromatic amines, which may have carcinogenic properties. Therefore, exposure should be
minimized.
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Disclaimer: This document is intended for informational purposes for a scientific audience and
is based on publicly available data. It is not a substitute for a comprehensive safety data sheet
(SDS) and does not constitute a recommendation for any specific use. Researchers should
consult the relevant SDS and conduct their own risk assessments before using this or any
other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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